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Abstract

DNL343 is a potent, selective, and orally bioavailable small-molecule activator of the eukaryotic
initiation factor 2B (elF2B), a critical regulator of the Integrated Stress Response (ISR). The
ISR is a fundamental cellular signaling network that, when chronically activated, is implicated in
the pathogenesis of various neurodegenerative diseases, including Amyotrophic Lateral
Sclerosis (ALS). This technical guide provides an in-depth overview of the mechanism of action
of DNL343 and a detailed summary of the preclinical and clinical investigations into its
neuroprotective effects. The document includes a compilation of quantitative data from key
studies, detailed experimental protocols for the preclinical models and clinical
pharmacodynamic assays, and visualizations of the relevant biological pathways and
experimental workflows. While DNL343 demonstrated robust target engagement and a
favorable safety profile in early clinical trials, it unfortunately did not meet its primary efficacy
endpoints in a Phase 2/3 study in ALS. This guide serves as a comprehensive resource for
understanding the scientific rationale and the data generated for DNL343, which can inform
future research and development efforts targeting the ISR in neurodegeneration.
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Core Mechanism of Action: Modulation of the
Integrated Stress Response (ISR)

Cellular stress, such as proteotoxicity, viral infection, or amino acid deprivation, triggers the
phosphorylation of the a-subunit of eukaryotic initiation factor 2 (elF2a). This phosphorylation
converts elF2 from a substrate to a competitive inhibitor of elF2B, its dedicated guanine
nucleotide exchange factor. The inhibition of elF2B leads to a global reduction in protein
synthesis, while paradoxically promoting the translation of specific mMRNAs, such as that of the
transcription factor ATF4. ATF4, in turn, upregulates the expression of genes involved in stress
remediation. While acute activation of the ISR is a protective mechanism, chronic ISR
activation can become maladaptive, contributing to cellular dysfunction and death, and is a
pathological hallmark of several neurodegenerative diseases.[1][2][3]

DNL343 is designed to counteract the effects of chronic ISR activation by directly binding to
and activating elF2B.[4] This activation helps to maintain protein synthesis, even in the
presence of phosphorylated elF2a, thereby mitigating the detrimental downstream
consequences of a persistently activated ISR.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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